Cas no 1881293-79-3 (Benzene, 1-bromo-2-fluoro-4-methoxy-3-(1-methylethoxy)-)

• Product Name: Benzene, 1-bromo-2-fluoro-4-methoxy-3-(1-methylethoxy)-
• CAS No: 1881293-79-3
• MF: C₁₀H₁₂BrFO₂
• MW: 263.103486061096
• CID: 5529432
• Update Time: 2025-06-09

Benzene, 1-bromo-2-fluoro-4-methoxy-3-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2-fluoro-4-methoxy-3-(1-methylethoxy)-
• 1-bromo-2-fluoro-4-methoxy-3-(propan-2-yloxy)benzene

• Inchi： 1S/C10H12BrFO2/c1-6(2)14-10-8(13-3)5-4-7(11)9(10)12/h4-6H,1-3H3
• InChI Key： SXVDFZCHFOWVLK-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(OC)C(OC(C)C)=C1F

Experimental Properties

• Density: 1.375±0.06 g/cm3(Predicted)
• Boiling Point: 258.2±35.0 °C(Predicted)

Additional information on Benzene, 1-bromo-2-fluoro-4-methoxy-3-(1-methylethoxy)-

Comprehensive Overview of Benzene, 1-bromo-2-fluoro-4-methoxy-3-(1-methylethoxy)- (CAS No. 1881293-79-3)

The chemical compound Benzene, 1-bromo-2-fluoro-4-methoxy-3-(1-methylethoxy)- (CAS No. 1881293-79-3) is a specialized aromatic derivative with a unique structural configuration. This compound belongs to the class of substituted benzenes, featuring a bromo, fluoro, methoxy, and isopropoxy functional group arrangement. Its molecular formula and precise structure make it a subject of interest in advanced organic synthesis and pharmaceutical research. The presence of multiple substituents on the benzene ring offers diverse reactivity patterns, enabling its use in the development of complex molecular architectures.

In recent years, the demand for halogenated benzene derivatives has surged due to their applications in agrochemicals, materials science, and medicinal chemistry. Researchers are particularly intrigued by the electronic effects induced by the fluoro and bromo substituents, which can significantly alter the compound's reactivity and binding properties. The methoxy and isopropoxy groups further enhance its solubility and stability, making it a versatile intermediate in multi-step synthetic routes. This compound's potential as a building block for drug discovery is underscored by its ability to participate in cross-coupling reactions, nucleophilic substitutions, and other transformative processes.

The synthesis of Benzene, 1-bromo-2-fluoro-4-methoxy-3-(1-methylethoxy)- typically involves selective functionalization of the benzene core. Modern techniques such as catalyzed halogenation and etherification are employed to achieve high regioselectivity. Analytical methods like NMR spectroscopy, mass spectrometry, and HPLC are critical for verifying its purity and structural integrity. Given the growing emphasis on green chemistry, efforts are underway to optimize its production using sustainable catalysts and solvent systems, aligning with global trends toward environmentally friendly manufacturing.

From an industrial perspective, this compound's relevance extends to the development of advanced materials, including liquid crystals and polymers. Its electron-withdrawing and electron-donating substituents contribute to tunable electronic properties, making it valuable for optoelectronic applications. Additionally, its role in pharmaceutical intermediates is gaining traction, particularly in the design of kinase inhibitors and antimicrobial agents. As the scientific community explores structure-activity relationships (SAR), compounds like CAS No. 1881293-79-3 serve as critical tools for understanding molecular interactions.

In the context of user-searched queries, topics such as "synthesis of halogenated benzene derivatives," "applications of fluoro- and bromo-substituted aromatics," and "safe handling of reactive intermediates" are frequently explored. Addressing these, it's important to highlight that Benzene, 1-bromo-2-fluoro-4-methoxy-3-(1-methylethoxy)- requires careful storage under inert conditions to prevent degradation. Its compatibility with common reagents like Grignard compounds and palladium catalysts further broadens its utility in research settings.

Looking ahead, the compound's potential in catalysis and bioconjugation is an active area of investigation. Innovations in flow chemistry and microwave-assisted synthesis could streamline its production, reducing waste and energy consumption. For researchers seeking high-purity standards, rigorous quality control protocols are essential to ensure reproducibility in experimental outcomes. As the demand for tailor-made aromatic compounds grows, CAS No. 1881293-79-3 exemplifies the intersection of precision chemistry and industrial applicability.